Cas no 1314702-98-1 (2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid
• CAS No: 1314702-98-1
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 5971095
• PubChem ID: 131354093
• Update Time: 2025-06-09

2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid
• 1314702-98-1
• EN300-1985518

• Inchi： 1S/C10H10ClNO4/c1-10(2,9(13)14)7-5-6(12(15)16)3-4-8(7)11/h3-5H,1-2H3,(H,13,14)
• InChI Key： SXVRCWWNQRTPBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(=O)O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid

Professional Introduction to 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic Acid (CAS No. 1314702-98-1)

2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid, with the chemical formula C₁₀H₉ClNO₄, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1314702-98-1, has garnered attention due to its versatile applications in the development of novel therapeutic agents and intermediates. The structural features of this molecule, particularly the presence of both chloro and nitro substituents on the phenyl ring, along with a branched alkyl side chain, contribute to its unique reactivity and potential biological activity.

The synthesis of 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The process typically begins with the nitration of 2-chlorobenzene, followed by esterification and subsequent hydrolysis to yield the carboxylic acid derivative. This synthetic route underscores the importance of this compound as a building block in organic synthesis, enabling the construction of more complex molecules with tailored properties.

In recent years, 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid has been explored for its potential in various pharmacological applications. The nitro group, a well-known pharmacophore, is known to influence the electronic properties and reactivity of aromatic compounds, making it a valuable moiety in drug design. Additionally, the chloro substituent can enhance binding affinity to biological targets, further increasing the compound's therapeutic potential.

Recent studies have demonstrated the compound's role in the development of novel anti-inflammatory agents. The combination of the chloro and nitro groups on the phenyl ring appears to modulate inflammatory pathways by interacting with specific enzymes and receptors. For instance, preliminary in vitro studies have shown that derivatives of 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. This finding aligns with ongoing research efforts aimed at identifying new anti-inflammatory compounds with improved efficacy and reduced side effects.

The branched alkyl side chain in 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid also contributes to its pharmacological profile by influencing solubility and metabolic stability. These properties are crucial for drug candidates, as they determine bioavailability and duration of action. Computational modeling studies have been employed to optimize the structure-activity relationships (SAR) of this compound, providing insights into how modifications can enhance its biological activity while minimizing off-target effects.

Moreover, the compound has shown promise in the context of antimicrobial research. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse interactions with microbial targets. Specifically, derivatives of this compound have been investigated for their ability to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways. Such findings are particularly relevant in light of increasing concerns about antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthetic versatility of 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid also extends to its use as an intermediate in more complex drug syntheses. For example, it can be coupled with various heterocyclic compounds to form novel scaffolds with enhanced pharmacological properties. This flexibility makes it a valuable asset in medicinal chemistry libraries, enabling researchers to rapidly explore new chemical spaces for drug discovery.

In conclusion, 2-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid (CAS No. 1314702-98-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative drug therapies.